Cas no 67520-60-9 ( )

• Product Name: &nbsp
• CAS No: 67520-60-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 966192
• PubChem ID: 321774
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylprop-1-enyl)pyridin-2-one
• 1-(2-Methyl-1-propenyl)-2-pyridon
• 1-(2-methyl-propenyl)-1H-pyridin-2-one
• AC1L84ZQ
• CTK2F7312
• Isobutenylpyridon
• NSC275395
• NSC-275395
• 1-isobutenyl-2-pyridone
• DTXSID20313705
• 67520-60-9
•  

• Inchi： 1S/C9H11NO/c1-8(2)7-10-6-4-3-5-9(10)11/h3-7H,1-2H3
• InChI Key： OWTYEAIFBUEGNI-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1/C=C(\C)/C

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 271.4°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.612
• PSA: 20.31
• LogP: 1.72900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones